Cas no 317319-19-0 (Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate)

• Product Name: Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate
• CAS No: 317319-19-0
• MF: C₁₃H₁₁F₂NO₂S
• MW: 283.293749094009
• MDL: MFCD22581240
• CID: 4645333
• PubChem ID: 21300978
• Update Time: 2025-06-12

Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3,4-difluorophenyl)-4-Methylthiazole-5-carboxylate,97%
• Ethyl 2-(3,4-difluorophenyl)-4-methylthiazole-5-carboxylate
• Ethyl 2-(3,4-difluorophenyl)-4-methyl-1,3-thiazole-5-carboxylate
• Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate

• MDL： MFCD22581240
• Inchi： 1S/C13H11F2NO2S/c1-3-18-13(17)11-7(2)16-12(19-11)8-4-5-9(14)10(15)6-8/h4-6H,3H2,1-2H3
• InChI Key： XUQTVAQXMSEFBW-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N=C1C1=CC=C(F)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 373.7±52.0 °C at 760 mmHg
• Flash Point: 179.8±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate

Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate (CAS No. 317319-19-0): A Comprehensive Overview

Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate, identified by its CAS number 317319-19-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and pharmacological properties. The presence of both fluorine atoms and a carboxylate group in its structure imparts unique chemical and biological characteristics, making it a subject of intense interest in drug discovery and development.

The molecular structure of Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate consists of a thiazole core substituted with a 3,4-difluorophenyl group and a methyl group at the 4-position, with a carboxylate ester at the 5-position. This specific arrangement of functional groups contributes to its potential as an intermediate in synthesizing various bioactive molecules. The fluorine atoms, in particular, play a crucial role in modulating the compound's metabolic stability and binding affinity to biological targets.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of fluorine atoms into the thiazole scaffold has further enhanced their pharmacological potential by improving lipophilicity and metabolic stability. Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate is no exception and has been studied for its potential applications in these areas.

One of the most compelling aspects of Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. The carboxylate ester group provides a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility has made it a valuable building block in medicinal chemistry.

Recent studies have highlighted the compound's potential in oncology research. Thiazole derivatives have shown promise as inhibitors of various kinases and enzymes involved in cancer progression. The structural features of Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate make it an attractive candidate for developing novel anticancer agents. Specifically, the combination of the thiazole ring with the difluorophenyl moiety has been shown to enhance binding affinity to target proteins, potentially leading to more effective therapeutic outcomes.

Moreover, the compound's metabolic stability is another area of interest. The presence of fluorine atoms can significantly influence the metabolic pathways of drugs, often leading to improved bioavailability and prolonged half-life. This characteristic is particularly important in drug development, where optimizing metabolic stability can enhance therapeutic efficacy.

The synthesis of Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into aromatic rings is a challenging task that often requires specialized methodologies to achieve high yields and purity. However, advances in synthetic chemistry have made it possible to incorporate fluorine atoms more efficiently, opening up new possibilities for drug development.

In conclusion, Ethyl 2-(3,4-Difluorophenyl)-4-methylthiazole-5-carboxylate (CAS No. 317319-19-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with applications in various therapeutic areas. As research continues to uncover new biological activities and synthetic methodologies, this compound is likely to play an increasingly important role in drug discovery and development.